Formamidines
Formamidines are a class of organic compounds characterized by the presence of a formyl group (CHO) directly attached to an amino group (NH2). These versatile chemicals play significant roles in various industrial applications and research fields. Typically, formamidines are prepared through reactions involving ammonia and carbon dioxide, or via reduction of formic acid.
Formamidines exhibit interesting properties due to the interaction between their carbonyl and amine functionalities. They can act as Lewis bases, facilitating nucleophilic attack in various reactions. These compounds are used in pharmaceuticals, agrochemicals, and organic synthesis as intermediates or functional groups for introducing specific reactivities.
In chemical processes, formamidines can serve multiple roles such as catalysts, chelating agents, and reactants. Their ability to form stable complexes with metal ions makes them valuable in catalytic reactions and analytical chemistry. Furthermore, they are explored for their potential applications in polymer synthesis, dye-making, and environmental treatment technologies.
Due to their broad chemical versatility, formamidines continue to attract attention from researchers aiming to exploit their unique properties in innovative ways across different industries.

Structure | Chemical Name | CAS | MF |
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N,N-Dimethylformamide Azine Dihydrochloride | 868670-46-6 | C6H16Cl2N4 |
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N,N'-Bis(dimethylaminomethylene)hydrazine | 16114-05-9 | C6H14N4 |
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N'-Hydroxyimidoformamide | 624-82-8 | CH4N2O |
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